Cas no 65109-80-0 (Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester)

Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester structure
65109-80-0 structure
Product Name:Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester
CAS No:65109-80-0
MF:C7H5F3O4S
MW:242.172411680222
CID:1684336
PubChem ID:13085341
Update Time:2025-04-21

Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester
    • (4-hydroxyphenyl) trifluoromethanesulfonate
    • SCHEMBL6935157
    • SVGSEENZAYBGNA-UHFFFAOYSA-N
    • DTXSID40517687
    • 4-Hydroxyphenyl trifluoromethanesulfonate
    • 65109-80-0
    • Inchi: 1S/C7H5F3O4S/c8-7(9,10)15(12,13)14-6-3-1-5(11)2-4-6/h1-4,11H
    • InChI Key: SVGSEENZAYBGNA-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 241.98605
  • Monoisotopic Mass: 241.98606430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 63.6
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